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Compound of Interest

Compound Name: Emilium tosylate
CAS No.: 30716-01-9
Cat. No.: B1624271
Get Quote
. J

Executive Safety Summary & Hazard
Characterization

Emilium Tosylate (Ethyl(3-methoxybenzyl)dimethylaminium 4-methylbenzenesulfonate) is a
gquaternary ammonium compound with potent antiarrhythmic and cardiac depressant
properties. Unlike benign laboratory salts, this compound presents a specific pharmacological
hazard: accidental systemic absorption can lead to bradycardia, hypotension, or conduction
block.

As a Senior Application Scientist, | categorize this material as a High Potency Active
Pharmaceutical Ingredient (HPAPI) for handling purposes. In the absence of a specific
Occupational Exposure Limit (OEL), we must apply a Default Control Banding strategy.

Chemical & Physical Properties
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Property Data Operational Implication

Use for inventory tracking and

CAS Number 30716-01-9 ]
waste labeling.
Quaternary ammonium salt
Molecular Formula C19H27NO4S
structure.
] Heavy powder; potential for
Molecular Weight 365.49 g/mol ) ]
static charge accumulation.
) ] ) High dust generation potential
Physical State Crystalline Solid ) o
during weighing.
] Class Il Antiarrhythmic Target Organ: Heart. Risk:
Pharmacological Class } )
(Analogous) Arrhythmia/Cardiac Arrest.

. i Rapid systemic uptake if in
Solubility Soluble in water/polar solvents wuti
solution.

Risk Assessment & Control Banding

Since no regulatory OEL exists for Emilium Tosylate, we utilize the Performance-Based
Exposure Control Limits (PB-ECL) approach. Based on its structural similarity to Bretylium and
its classification as a cardiac depressant, we assign it to Occupational Health Band 4 (OEB 4).

e Target OEL: < 10 pg/m3 (8-hour TWA)

 Critical Hazard: Cardiotoxicity via inhalation or mucous membrane absorption.

The "Static Trap" (Expert Insight)

Quaternary ammonium tosylates are notorious for accumulating static charge. When using a
spatula to transfer the powder, the particles often "jump"” or repel, creating an invisible aerosol
cloud.

» Control: Use an ionizing bar or anti-static gun inside the balance enclosure. Never weigh this
compound on an open bench.
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Personal Protective Equipment (PPE) Matrix

This protocol relies on a "Redundant Barrier" system. Do not rely on a single layer of

protection.

Body Zone

PPE Requirement

Technical Rationale

Respiratory

PAPR (Powered Air Purifying
Respirator) with HEPA filters
OR N95/P3only if handled
inside a certified Class Il
Biosafety Cabinet (BSC).

Prevents inhalation of micro-
particles. Cardiac agents
require zero-tolerance for
inhalation.

Dermal (Hands)

Double Gloving:1. Inner: Nitrile
(4 mil) 2. Outer: Extended-cuff
Nitrile (5-8 mil)

Visual breach detection. Nitrile
provides excellent resistance

to tosylate salts.

Dermal (Body)

Tyvek® Lab Coat (Closed
front) or Coveralls with elastic

cuffs.

Prevents dust accumulation on
street clothes. Cotton coats
trap powder and become
secondary contamination

sources.

Ocular

Chemical Goggles (Indirect
Vent).

Safety glasses are insufficient
due to the risk of airborne dust
entering the tear duct (rapid

systemic absorption).

Operational Workflow: Safe Handling Protocol
Pre-Operational Setup

» Engineering Control: Verify the Fume Hood or Powder Containment Balance Enclosure is

operating at 80—100 fpm face velocity.

o Deactivation Prep: Prepare a spray bottle of 10% Sodium Dodecyl Sulfate (SDS) or a

specific surfactant cleaner. Simple water often spreads hydrophobic powders; a surfactant

encapsulates them.
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Step-by-Step Weighing Procedure

Don PPE according to the matrix above.

Static Neutralization: Pass the anti-static gun over the weighing boat and the bulk container
before opening.

Transfer:
o Open the container only inside the hood.
o Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination.

o Technique: Use the "tap and pour" method rather than scooping to minimize dust
disturbance.

Wet Down: If preparing a solution, add the solvent to the weighing vessel immediately after
weighing (if protocol permits) to sequester the dust into a liquid phase.

Closure: Wipe the threads of the bulk container with a Kimwipe dampened with surfactant
before recapping. This prevents "crunchy" caps that release dust upon next opening.

Visualizing the Safety Logic

The following diagram illustrates the critical decision nodes in the handling process.

Click to download full resolution via product page

Figure 1: Critical Control Point Workflow for handling potent cardiac agents.
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Emergency Response & First Aid

Mechanism of Injury: As an antiarrhythmic, overdose leads to myocardial depression.

 Inhalation: Remove victim to fresh air immediately. Do not let them walk; transport via
stretcher to minimize cardiac demand. Call Emergency Services.

o Skin Contact: Wash with soap and copious water for 15 minutes. Do not use alcohol
(enhances absorption).

o Eye Contact: Flush for 15 minutes. Seek medical attention immediately.
Disposal & Deactivation
Do not dispose of down the drain.

e Solid Waste: Collect all gloves, weighing boats, and contaminated Kimwipes in a dedicated
"Cytotoxic/High Potency" waste bag (usually yellow or clearly labeled).

» Liquid Waste: Collect aqueous or organic solutions in a container labeled: "Hazardous
Waste: Emilium Tosylate - Toxic/Cardioactive."

o Destruction: Incineration is the preferred method for quaternary ammonium salts to ensure
complete thermal decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624271?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

